Cas no 457651-73-9 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(pentyloxy)benzamide)

• Product Name: N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(pentyloxy)benzamide
• CAS No: 457651-73-9
• MF: C₂₃H₂₆N₄O₄S
• MW: 454.5
• CID: 5906170
• PubChem ID: 2147363
• Update Time: 2025-08-04

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(pentyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-pentoxybenzamide
• N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(pentyloxy)benzamide
• N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-(pentyloxy)benzamide
• N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)-4-(pentyloxy)benzamide
• F1750-0057
• 457651-73-9
• AKOS024609333

• Inchi： 1S/C18H11N4O8S/c1-8-6-7-19-17(20-8)21-31(26,27)10-4-2-9(3-5-10)22(25)18(24,30-22)11-13-15(28-13)12(23)16-14(11)29-16/h2-7,15H,1H3,(H,19,20,21)
• InChI Key： XIQKQQPDXOWFQL-UHFFFAOYSA-N
• SMILES： C1(ON1(C1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)[O])(=O)C1=C2OC2C(=O)C2OC1=2 |^1:20|

Computed Properties

• Exact Mass: 454.16747650g/mol
• Monoisotopic Mass: 454.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 119Ų

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(pentyloxy)benzamide

Comprehensive Overview of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(pentyloxy)benzamide (CAS No. 457651-73-9)

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(pentyloxy)benzamide, identified by its CAS number 457651-73-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrimidine ring, a sulfamoyl group, and a benzamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

The compound’s synthetic pathway involves multi-step organic reactions, including amide coupling and sulfonylation, which are critical for achieving high purity and yield. Its physicochemical properties, such as solubility in organic solvents and thermal stability, have been characterized to facilitate its use in laboratory settings. Recent studies highlight its potential as a kinase inhibitor, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases. This aligns with the trending search queries like "kinase inhibitors for cancer treatment 2024" and "novel sulfonamide derivatives in drug design."

From a drug formulation perspective, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(pentyloxy)benzamide exhibits promising bioavailability profiles, a key factor in its preclinical evaluation. Its metabolic stability and in vitro performance are under scrutiny, addressing common user questions such as "how to improve drug bioavailability" and "best practices for in vitro testing of small molecules." The compound’s logP value and hydrogen bonding capacity further contribute to its pharmacokinetic optimization, topics frequently searched by medicinal chemists.

In the context of green chemistry, researchers are exploring eco-friendly synthesis methods for this compound, responding to the rising interest in "sustainable pharmaceutical manufacturing." Its scalability and process efficiency are critical considerations, as industries seek cost-effective and environmentally benign production techniques. This resonates with popular search terms like "green synthesis of sulfonamides" and "reducing waste in organic synthesis."

The analytical characterization of CAS 457651-73-9 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with regulatory standards, a topic frequently queried as "analytical validation for new chemical entities." Additionally, its crystallographic data provides insights into molecular packing and stability, addressing niche searches like "X-ray diffraction of benzamide derivatives."

Beyond its pharmaceutical potential, this compound is also studied for its material science applications, particularly in organic electronics. Its conjugated system and electron-withdrawing groups make it a candidate for semiconductor materials, linking to trending topics such as "organic semiconductors for flexible electronics." This interdisciplinary relevance enhances its appeal across scientific communities.

In summary, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(pentyloxy)benzamide (CAS 457651-73-9) represents a versatile compound with multifaceted applications. Its drug discovery potential, synthetic accessibility, and material science relevance position it as a valuable subject for ongoing research. By addressing high-traffic keywords like "sulfonamide-based drug design" and "advanced organic synthesis techniques," this overview bridges scientific rigor with user-driven search intent.